Cas no 1185016-11-8 (3-(6-Bromo-2-naphthyl)oxypiperidine Hydrochloride)

• Product Name: 3-(6-Bromo-2-naphthyl)oxypiperidine Hydrochloride
• CAS No: 1185016-11-8
• MF: C₁₅H₁₇BrClNO
• MW: 342.658582448959
• CID: 3045836
• PubChem ID: 46735667
• Update Time: 2025-11-03

3-(6-Bromo-2-naphthyl)oxypiperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(6-Bromo-2-naphthyl)oxy]piperidinehydrochloride
• 3-((6-Bromonaphthalen-2-yl)oxy)piperidine hydrochloride
• 3-[(6-bromonaphthalen-2-yl)oxy]piperidine hydrochloride
• 3-((6-Bromonaphthalen-2-yl)oxy)piperidinehydrochloride
• 3-(6-bromonaphthalen-2-yl)oxypiperidine;hydrochloride
• 1185016-11-8
• 3-[(6-Bromo-2-naphthyl)oxy]piperidine hydrochloride
• AKOS015843803
• 3-(6-Bromo-2-naphthyl)oxypiperidine Hydrochloride

• Inchi： 1S/C15H16BrNO.ClH/c16-13-5-3-12-9-14(6-4-11(12)8-13)18-15-2-1-7-17-10-15;/h3-6,8-9,15,17H,1-2,7,10H2;1H
• InChI Key： FANJSDWQDAUKDD-UHFFFAOYSA-N
• SMILES： C12C=CC(Br)=CC1=CC=C(OC1CCCNC1)C=2.Cl

Computed Properties

• Exact Mass: 341.018
• Monoisotopic Mass: 341.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(6-Bromo-2-naphthyl)oxypiperidine Hydrochloride

Research Brief on 3-(6-Bromo-2-naphthyl)oxypiperidine Hydrochloride (CAS: 1185016-11-8)

3-(6-Bromo-2-naphthyl)oxypiperidine Hydrochloride (CAS: 1185016-11-8) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its naphthyl and piperidine moieties, has been the subject of recent studies due to its potential pharmacological properties. The bromo substitution at the 6-position of the naphthyl ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules targeting various biological pathways.

Recent research has focused on the synthesis and characterization of 3-(6-Bromo-2-naphthyl)oxypiperidine Hydrochloride, with an emphasis on its potential applications in central nervous system (CNS) disorders. Studies have demonstrated its role as a precursor in the development of novel ligands for neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling. The compound's structural features suggest a high affinity for these receptors, which could be leveraged in the treatment of conditions such as Parkinson's disease, depression, and schizophrenia.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable bioavailability and stability, making it a promising candidate for further preclinical development. Additionally, in vitro assays revealed selective binding to specific receptor subtypes, underscoring its potential for targeted therapeutic interventions.

Another significant area of investigation involves the use of 3-(6-Bromo-2-naphthyl)oxypiperidine Hydrochloride in the synthesis of positron emission tomography (PET) tracers. Its bromo group allows for facile radiolabeling with fluorine-18, enabling non-invasive imaging of receptor distribution in the brain. This application has been particularly valuable in neuroscience research, providing insights into receptor occupancy and the mechanisms of action of various psychotropic drugs.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to refine its chemical structure to enhance efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 3-(6-Bromo-2-naphthyl)oxypiperidine Hydrochloride represents a versatile and pharmacologically relevant compound with broad implications for drug discovery and development. Its unique structural attributes and demonstrated biological activity position it as a key player in the advancement of therapies for CNS disorders and diagnostic imaging. Future studies will likely focus on expanding its therapeutic potential and addressing current limitations to pave the way for clinical trials.